5-bromo-2-(2-methoxyethoxy)benzoic Acid
Description
5-bromo-2-(2-methoxyethoxy)benzoic Acid, also known as BMBA, is a chemical compound with the linear formula C10H11BrO4 . It has a molecular weight of 275.1 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The InChI code for 5-bromo-2-(2-methoxyethoxy)benzoic Acid is 1S/C10H11BrO4/c1-14-4-5-15-9-3-2-7 (11)6-8 (9)10 (12)13/h2-3,6H,4-5H2,1H3, (H,12,13) . This code provides a specific textual representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
5-bromo-2-(2-methoxyethoxy)benzoic Acid has a molecular weight of 275.1 . The compound’s InChI code provides further insight into its chemical structure .Scientific Research Applications
Medicine
In the medical field, 5-bromo-2-(2-methoxyethoxy)benzoic Acid is utilized as a biochemical for proteomics research . Its properties may be harnessed in the development of therapeutic agents, particularly as it relates to the study of protein expression and function within biological systems.
Agriculture
While specific applications in agriculture are not extensively documented, compounds like 5-bromo-2-(2-methoxyethoxy)benzoic Acid can be involved in the synthesis of agrochemicals or as intermediates in the development of new pesticides and herbicides, contributing to crop protection and yield improvement strategies .
Material Science
In material science, this compound’s derivatives could potentially be used in the creation of novel materials with specific optical or electrical properties. These materials might find applications in electronics, photonics, or as part of composite materials designed for improved durability or performance .
Environmental Science
5-bromo-2-(2-methoxyethoxy)benzoic Acid: may play a role in environmental science as a precursor in the synthesis of compounds used for environmental remediation or as a tracer for environmental studies. Its brominated and methoxyethoxy groups could be relevant in studies related to organic pollutants .
Biochemistry
In biochemistry, this compound is significant for proteomics research, where it may be used in the study of metabolic pathways and the synthesis of biomolecules. It could also serve as a building block in the synthesis of complex organic molecules that mimic natural biochemical processes .
Pharmacology
The compound’s role in pharmacology is likely tied to its use as an intermediate in drug synthesis. It could be involved in the production of various pharmacologically active molecules, particularly in the early stages of drug discovery and development .
Analytical Chemistry
Analytical chemists might employ 5-bromo-2-(2-methoxyethoxy)benzoic Acid in method development for compound identification and quantification. Its unique structure could aid in the calibration of analytical instruments or serve as a standard in chromatographic analyses .
Organic Synthesis
Finally, in organic synthesis, this compound is valuable as an intermediate. It can be used in multi-step synthetic routes to create more complex molecules. Its bromo and methoxyethoxy groups make it a versatile reagent for various chemical transformations, including coupling reactions and substitutions that are foundational in synthetic organic chemistry .
properties
IUPAC Name |
5-bromo-2-(2-methoxyethoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11BrO4/c1-14-4-5-15-9-3-2-7(11)6-8(9)10(12)13/h2-3,6H,4-5H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IJQKYTRADZFFTK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCOC1=C(C=C(C=C1)Br)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11BrO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50410155 |
Source
|
| Record name | 5-bromo-2-(2-methoxyethoxy)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50410155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
275.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-(2-methoxyethoxy)benzoic Acid | |
CAS RN |
62176-28-7 |
Source
|
| Record name | 5-Bromo-2-(2-methoxyethoxy)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=62176-28-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-bromo-2-(2-methoxyethoxy)benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50410155 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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